3-(4-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperazin-1-yl)-2,2-difluoropropanoic acid
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Description
Molecular Structure Analysis
The molecular structure of this compound can be inferred from its name. It contains a fluorene moiety, which is a polycyclic aromatic hydrocarbon composed of two benzene rings fused with a central cyclopentene ring . This moiety is methoxycarbonylated and attached to a piperazine ring, which is further attached to a 2,2-difluoropropanoic acid moiety .Mechanism of Action
Future Directions
Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound '3-(4-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperazin-1-yl)-2,2-difluoropropanoic acid' involves the reaction of 9H-fluorene with piperazine, followed by protection of the piperazine nitrogen with Boc group. The resulting compound is then reacted with 2,2-difluoropropionic acid to obtain the final product.", "Starting Materials": [ "9H-fluorene", "piperazine", "Boc2O", "2,2-difluoropropionic acid", "DMF", "Et3N", "DCM", "NaHCO3", "NaCl", "Na2SO4", "HCl", "NaOH" ], "Reaction": [ "Step 1: 9H-fluorene is reacted with piperazine in DMF in the presence of Et3N to obtain 4-(9H-fluoren-9-yl)piperazine.", "Step 2: The piperazine nitrogen is protected with Boc2O in DCM to obtain 4-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperazine.", "Step 3: The protected piperazine compound is reacted with 2,2-difluoropropionic acid in DCM in the presence of NaHCO3 to obtain the final product, 3-(4-{[(9H-fluoren-9-yl)methoxy]carbonyl}piperazin-1-yl)-2,2-difluoropropanoic acid.", "Step 4: The product is purified by recrystallization from a suitable solvent.", "Step 5: The product is characterized by various spectroscopic techniques such as NMR, IR, and mass spectrometry." ] } | |
CAS No. |
2639451-16-2 |
Molecular Formula |
C22H22F2N2O4 |
Molecular Weight |
416.4 |
Purity |
95 |
Origin of Product |
United States |
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